CID 15841793
Overview
Description
The compound with the identifier “CID 15841793” is a chemical entity listed in the PubChem database
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of CID 15841793 involves several synthetic routes. One common method includes the reaction of specific aniline derivatives with N-bromosuccinimide to obtain intermediate compounds, which are then subjected to further reactions under acidic conditions to yield the desired product . The reaction conditions typically involve controlled temperatures and the use of specific catalysts to ensure high yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize waste. Techniques such as hydrothermal carbonization and microwave-assisted synthesis are often employed to achieve high yields and reduce environmental impact .
Chemical Reactions Analysis
Types of Reactions
CID 15841793 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions often involve specific temperatures, pressures, and pH levels to ensure optimal results .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxygenated derivatives, while reduction reactions may produce hydrogenated compounds.
Scientific Research Applications
CID 15841793 has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various organic synthesis reactions.
Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.
Medicine: It is investigated for its potential therapeutic properties and its role in drug development.
Industry: It is used in the production of various industrial chemicals and materials .
Mechanism of Action
The mechanism of action of CID 15841793 involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to CID 15841793 include other aniline derivatives and related chemical entities. These compounds share structural similarities and may exhibit comparable chemical properties and reactivity .
Uniqueness
What sets this compound apart from similar compounds is its unique combination of chemical properties, which make it particularly suitable for specific applications. Its reactivity, stability, and potential biological activity distinguish it from other related compounds, making it a valuable tool in various scientific research fields .
Properties
Molecular Formula |
C4O2Se2 |
|---|---|
Molecular Weight |
237.98 g/mol |
InChI |
InChI=1S/C4O2Se2/c5-1-2(6)4(8)3(1)7 |
InChI Key |
YZTVASCBRNMQSI-UHFFFAOYSA-N |
Canonical SMILES |
C1(=C(C(=O)C1=O)[Se])[Se] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
